Cas no 1695864-32-4 (1-3-fluoro-2-(4-iodo-1H-pyrazol-1-yl)phenylethan-1-one)

• Product Name: 1-3-fluoro-2-(4-iodo-1H-pyrazol-1-yl)phenylethan-1-one
• CAS No: 1695864-32-4
• MF: C₁₁H₈FIN₂O
• MW: 330.096898078918
• CID: 6492922
• PubChem ID: 108244744
• Update Time: 2025-05-19

1-3-fluoro-2-(4-iodo-1H-pyrazol-1-yl)phenylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-3-fluoro-2-(4-iodo-1H-pyrazol-1-yl)phenylethan-1-one
• EN300-1293217
• 1695864-32-4
• 1-[3-fluoro-2-(4-iodo-1H-pyrazol-1-yl)phenyl]ethan-1-one

• Inchi： 1S/C11H8FIN2O/c1-7(16)9-3-2-4-10(12)11(9)15-6-8(13)5-14-15/h2-6H,1H3
• InChI Key： OPSAIWKWWMQCEK-UHFFFAOYSA-N
• SMILES： IC1C=NN(C=1)C1C(=CC=CC=1C(C)=O)F

Computed Properties

• Exact Mass: 329.96654g/mol
• Monoisotopic Mass: 329.96654g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 34.9Ų

Additional information on 1-3-fluoro-2-(4-iodo-1H-pyrazol-1-yl)phenylethan-1-one

Research Brief on 1-3-fluoro-2-(4-iodo-1H-pyrazol-1-yl)phenylethan-1-one (CAS: 1695864-32-4)

The compound 1-3-fluoro-2-(4-iodo-1H-pyrazol-1-yl)phenylethan-1-one (CAS: 1695864-32-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the unique structural features of 1-3-fluoro-2-(4-iodo-1H-pyrazol-1-yl)phenylethan-1-one, which combines a fluorinated phenyl ring with an iodinated pyrazole moiety. This combination is believed to enhance its binding affinity to specific biological targets, particularly in the context of kinase inhibition. Preliminary in vitro assays have demonstrated promising activity against a range of kinases implicated in cancer and inflammatory diseases.

One of the key advancements in the synthesis of this compound involves a novel palladium-catalyzed cross-coupling reaction, which improves yield and purity compared to traditional methods. Researchers have also explored its pharmacokinetic properties, revealing favorable absorption and distribution profiles in preclinical models. These findings suggest that 1-3-fluoro-2-(4-iodo-1H-pyrazol-1-yl)phenylethan-1-one could serve as a lead compound for further optimization.

In addition to its kinase inhibitory activity, recent investigations have uncovered its potential as a modulator of protein-protein interactions (PPIs). This dual functionality makes it a versatile candidate for multitarget drug design, addressing complex diseases such as neurodegenerative disorders and autoimmune conditions. However, challenges remain in optimizing its selectivity and minimizing off-target effects.

Future research directions include structural modifications to enhance its therapeutic index and the development of targeted delivery systems. Collaborative efforts between academia and industry are expected to accelerate the translation of these findings into clinical applications. Overall, 1-3-fluoro-2-(4-iodo-1H-pyrazol-1-yl)phenylethan-1-one represents a promising scaffold for next-generation therapeutics, with broad implications for chemical biology and drug discovery.